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Audience: Researchers, scientists, and drug development professionals.

Introduction

Casitas B-lineage lymphoma-b (Cbl-b) is an E3 ubiquitin ligase that functions as a critical

intracellular immune checkpoint, negatively regulating T cell activation, proliferation, and anti-

tumor immunity.[1][2][3] It acts as a gatekeeper, setting the threshold for T cell activation and

enforcing the need for co-stimulatory signals, such as through CD28.[4][5] By ubiquitinating key

components of the T cell receptor (TCR) signaling pathway, Cbl-b attenuates downstream

signals, leading to immune tolerance.[6][7] Inhibition of Cbl-b has emerged as a promising

therapeutic strategy in immuno-oncology to enhance T cell effector functions.[3][8] Cbl-b-IN-15
is a small molecule inhibitor designed to target Cbl-b, thereby lowering the T cell activation

threshold and promoting a robust anti-tumor immune response.[9]

This application note provides a detailed protocol for assessing the effect of Cbl-b-IN-15 on T

cell proliferation using a Carboxyfluorescein Succinimidyl Ester (CFSE) dilution assay, a

standard method for tracking cell divisions via flow cytometry.[10]
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Upon engagement of the T Cell Receptor (TCR) and the co-stimulatory receptor CD28, a

signaling cascade is initiated, leading to T cell activation and proliferation. Cbl-b acts as a

negative regulator in this pathway by targeting key signaling proteins like Phospholipase C

gamma 1 (PLCγ1) and the p85 subunit of Phosphoinositide 3-kinase (PI3K) for ubiquitination

and degradation.[3][6][11] The inhibitor Cbl-b-IN-15 blocks this E3 ligase activity, preventing

the degradation of these signaling molecules. This leads to sustained downstream signaling

through pathways like MAPK/ERK and PI3K/Akt, resulting in enhanced T cell activation,

cytokine production (e.g., IL-2), and proliferation.[3][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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